8-[(9H-fluoren-9-ylmethoxy)carbonyl]-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“8-[(9H-fluoren-9-ylmethoxy)carbonyl]-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid” is a complex organic compound . Its molecular formula is C24H25NO6 . The average mass is 423.458 Da and the monoisotopic mass is 423.168182 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its formula C24H25NO6 . Unfortunately, the specific 3D structure is not available in the current resources.Scientific Research Applications
Supramolecular Arrangements
A study by Graus et al. (2010) discusses the molecular structure and crystal structure relationships in derivatives similar to 8-[(9H-fluoren-9-ylmethoxy)carbonyl]-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid. The research highlights the significance of substituents on the cyclohexane ring in determining supramolecular arrangements, specifically in the context of crystallographic analysis (Graus, S., et al., 2010).
Synthesis and Structural Analysis
Martin‐Lopez and Bermejo (1998) described the synthesis of structures closely related to the compound . Their work provides insights into the methodologies and strategies for synthesizing similar azaspiro[4.5]decane systems, which can be crucial for understanding the synthesis pathways of such compounds (Martin‐Lopez, M., & Bermejo, F., 1998).
Reduction and Chemical Properties
The research by Stepakov et al. (2009) explores the reduction of compounds structurally akin to this compound. This study is significant in understanding the chemical properties and reactivity of such compounds under different conditions (Stepakov, A., et al., 2009).
Biological Applications and Evaluation
The synthesis and biological evaluation of compounds structurally related to this compound have been explored in various studies. For example, Thanusu, Kanagarajan, and Gopalakrishnan (2011) synthesized novel derivatives and screened them for antimicrobial activities (Thanusu, J., et al., 2011). Similarly, Tóth et al. (1997) synthesized novel derivatives and evaluated their inhibitory action on neural Ca-uptake, as well as their protective actions against brain edema and memory and learning deficits (Tóth, E., et al., 1997).
Synthesis and Reactivity
The synthesis of closely related compounds, such as those studied by Le and Goodnow (2004), provides insights into the reactivity and potential applications of this compound in various chemical reactions (Le, K., & Goodnow, R., 2004).
Properties
IUPAC Name |
8-(9H-fluoren-9-ylmethoxycarbonyl)-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O5/c26-21(27)20-13-23(30-24-20)9-11-25(12-10-23)22(28)29-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMIGJGBCMNOGF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(=NO2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.